Cellular Permeability: NC03 vs. NC02 Comparison
In the original discovery screen, both NC03 and its sister hit NC02 exhibited comparable inhibitory potency against recombinant PI4K2A enzyme in biochemical ADP-Glo assays. However, when tested in live COS-7 cells expressing the GFP-P4M PI4P biosensor, only NC03 at 10 μM elicited a rapid reduction in both the Golgi and endosomal PI4P pools, as visualized by confocal microscopy; NC02 at the same concentration showed no noticeable effect on cellular PI4P levels, indicating a critical defect in cell permeability that rendered it useless for cellular studies [1]. This head-to-head comparison within the same experimental system directly established NC03 as the only cell-active compound between the two lead candidates from the screen, providing a clear rationale for its selection over NC02 for all cellular and in vivo applications [1][2].
| Evidence Dimension | Cellular PI4P depletion in live-cell imaging assay (Golgi and endosomal pools) |
|---|---|
| Target Compound Data | NC03 at 10 μM: rapid reduction in Golgi and endosomal PI4P pools observed in COS-7 cells expressing GFP-P4M biosensor |
| Comparator Or Baseline | NC02 at 10 μM: no noticeable effects on Golgi or endosomal PI4P pools in the same COS-7 live-cell imaging assay, despite comparable biochemical enzyme inhibition |
| Quantified Difference | NC03: cell-active (PI4P depletion observed); NC02: cell-inactive (no PI4P depletion). Qualitative but definitive yes/no cellular activity difference confirmed by confocal imaging and independent BRET quantification. |
| Conditions | COS-7 cells transfected with GFP-P4M PI4P biosensor; confocal live-cell imaging; 10 μM compound treatment |
Why This Matters
This head-to-head result eliminates NC02 as a viable cellular probe and establishes NC03 as the sole cell-permeable PI4K2A inhibitor among the two primary hits from the screen, making it the only compound from this chemical series suitable for live-cell PI4P studies.
- [1] Sengupta N, Jović M, Barnaeva E, et al. A large scale high-throughput screen identifies chemical inhibitors of phosphatidylinositol 4-kinase type II alpha. J Lipid Res. 2019;60(3):683-693. (Fig. 6: NC03 but not NC02 reduces Golgi/endosomal PI4P in COS-7 cells; see Results section: 'The PI4P pools in Golgi and endosomes decrease upon treatment with NC03'). View Source
- [2] Balla T, et al. Phosphoinositide Messengers in Cellular Signaling and Trafficking. NICHD Annual Report (Project ZIA-HD000196-22). Eunice Kennedy Shriver National Institute of Child Health and Human Development, NIH. 2019. (Confirms: 'Two inhibitors were then found to have inhibitory effect on PI4K2A in the cell with an IC50 of about 30 µM. The two lead compounds (code named NC03 and NC02) were then modified...'). View Source
